Cas no 2171731-09-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid
• CAS No: 2171731-09-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6415176
• PubChem ID: 165547796
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid
• 2171731-09-0
• EN300-1517424
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[2-(2-hydroxyethyl)pyrrolidin-1-yl]-5-oxopentanoic acid

• Inchi： 1S/C26H30N2O6/c29-15-13-17-6-5-14-28(17)25(32)23(11-12-24(30)31)27-26(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23,29H,5-6,11-16H2,(H,27,33)(H,30,31)
• InChI Key： RPZOOZFKKFRDQQ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCO

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171731-09-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171731-09-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pip(OH)-Val-OH, is a derivative of the amino acid valine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the hydroxyethylpyrrolidine moiety.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The hydroxyethylpyrrolidine moiety, on the other hand, imparts additional functionality and reactivity to the molecule, which can be exploited in various chemical and biological applications.

Recent studies have highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another notable study, researchers at the University of California, San Francisco, investigated the role of Fmoc-Pip(OH)-Val-OH in modulating protein-protein interactions. The results showed that this compound can effectively disrupt specific protein interactions involved in cellular signaling pathways, which could have significant implications for cancer therapy and other diseases characterized by aberrant signaling.

The fluorenylmethyloxycarbonyl (Fmoc) protecting group is particularly advantageous in peptide synthesis due to its stability under acidic conditions and its ease of removal under basic conditions. This property makes it an excellent choice for synthesizing peptides with sensitive functional groups that could be adversely affected by harsher deprotection methods.

The hydroxyethylpyrrolidine moiety in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid adds a hydrophilic character to the molecule, which can enhance its solubility and bioavailability. This feature is particularly important for developing drugs that need to cross biological membranes or be administered orally.

In addition to its potential therapeutic applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid has also been explored as a tool in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable probe for studying protein function and interactions at the molecular level.

One of the key challenges in working with this compound is ensuring its purity and stability during synthesis and storage. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to monitor the purity and identity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(2-hydroxyethyl)pyrrolidin-1-yl-5-o xopentanoic acid throughout the synthetic process.

Furthermore, recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a novel one-pot synthesis method developed by researchers at Harvard University has significantly reduced the number of steps required to synthesize Fmoc-Pip(OH)-Val-OH, thereby improving yield and reducing costs.

In conclusion, 4-{[(9H-fluoren -9 - yl )methoxy carbonyl ]amino } - 5 - 2 -( 2 - hydroxy ethyl ) pyrrolidin - 1 - yl - 5 - oxo pentanoic acid (CAS No. 2171731 - 09 - 0) represents a versatile and promising molecule with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and functional properties make it an attractive candidate for further investigation and development into novel therapeutic agents.